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A Comparative Guide to Calcium Pidolate for
Enhancing Eggshell Quality

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of calcium pidolate's performance against other
calcium supplements in improving eggshell quality in laying hens. The information presented is
collated from various scientific studies to aid in research and development efforts. Detailed
experimental protocols for key assessment methods are also included.

Comparative Performance of Calcium Sources on
Eggshell Quality

The efficacy of calcium supplementation on eggshell quality is a critical area of poultry
research. While calcium carbonate (from limestone or oyster shells) is the most common
source, organic calcium salts like calcium pidolate and calcium lactate are being explored for
their potential superior bioavailability. The following tables summarize findings from various
studies on the impact of different calcium sources on key eggshell quality parameters.

Table 1: Effect of Different Calcium Sources on Eggshell Thickness (mm)
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Eggshell Thickness

Calcium Source Dosage Study Highlights
(mm)
A study on
commercial free-range
) ) No significant change layers from 50 weeks
Calcium Pidolate 300 ppm

vs. control of age showed no
significant increase in

shell thickness.[1][2]

96.90% premix

Reduced thickness

High concentration
without adjusting total
dietary calcium led to
negative effects in 70-

week-old hens.[3]

with 25-

hydroxycholecalciferol

0.391 - 0.404

A study on
commercial laying
hens from 21 to 50

weeks of age.[4]

Calcium Carbonate

(Limestone)

Standard Diet
(Control)

Age-related variations
0.354-0.372 observed in laying

hens.

100% fine vs. 75%

coarse + 25% fine

No significant

difference

Study on laying hens
from 60 to 72 weeks

of age.[5]

3.5% - 4.7% of diet

Linear increase with

dosage

Increased dietary
calcium improved
shell thickness in

aged laying hens.[6]

Oyster Shell

Substitution for

limestone

No significant effect
No significant on eggshell thickness
was observed in one

study.[7][8]

difference

Fortified ration (4%)

Data not specified

A study was

conducted to observe
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the benefits of oyster

shell supplementation.

[9]

Dietary addition of

0.25%, 0.5%, 1.0% ) calcium lactate
_ o Increased thickness
Calcium Lactate substitution for ) enhanced eggshell
] (0.5% was optimal) ) )
limestone thickness in aged

laying hens.[10][11]

Table 2: Effect of Different Calcium Sources on Eggshell Breaking Strength (N)
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Eggshell Breaking

Calcium Source Dosage Study Highlights

Strength (N)

A small but significant
increase was
) ) Significant increase observed in
Calcium Pidolate 300 ppm _

(+0.7N) commercial free-range
layers from 50 weeks
of age.[1]

A study on

commercial laying

hens from 21 to 50

with 25- weeks of age showed
40.43 - 42.01

hydroxycholecalciferol

fluctuating but
generally lower

strength towards the

Standard Diet
(Control)

Calcium Carbonate

(Limestone)

end.[4]
Breaking strength
dropped in hens
receiving onl
~21.6-28.1 gony

pulverized limestone
over a nine-month
period.[12]

Fine vs. Coarse No significant

particles difference

The particle size of
calcium carbonate did
not significantly affect
the breaking strength.
[13]

) Linear increase with
3.5% - 4.7% of diet
dosage

Eggshell strength
improved with
increasing dietary
calcium levels in aged

laying hens.[6]

Oyster Shell Substitution for

limestone

28.1 (vs. 21.6 for

limestone alone)

Markedly superior

breaking strength
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compared to
limestone alone after

nine months of lay.[12]

Dietary calcium

0.25%, 0.5%, 1.0% lactate improved
] o Enhanced strength )
Calcium Lactate substitution for ) eggshell strength in
_ (0.5% was optimal) ]
limestone aged laying hens.[10]
[11]

Experimental Protocols

Accurate and consistent measurement of eggshell quality is paramount in research. Below are
detailed methodologies for key experiments cited in the literature.

Eggshell Thickness Measurement

This protocol describes the manual measurement of eggshell thickness using a micrometer, a
widely used and accessible method.

e Apparatus: A digital micrometer with a rounded anvil or a ball attachment to accommodate
the curvature of the eggshell. The micrometer should have a precision of at least 0.01 mm.
[14][15][16]

e Procedure:

[e]

Break the egg and carefully remove the contents.
o Gently wash the shell fragments to remove any remaining albumen and membranes.
o Allow the shell fragments to dry completely at room temperature or in a drying oven.[15]

o Take measurements from at least three different points around the equator of the eggshell
to ensure a representative average.[15]

o Place a piece of the dried shell between the anvil and the spindle of the micrometer and
gently tighten until the ratchet clicks.
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o Record the measurement and repeat for all selected points.

o The average of these measurements is recorded as the eggshell thickness.

Eggshell Breaking Strength Measurement

This protocol outlines the procedure for determining the force required to fracture an eggshell
using a texture analyzer or a dedicated egg force reader.[17]

o Apparatus: A texture analyzer equipped with a compression probe (e.g., 75mm diameter) or
an Egg Force Reader.[18][19][20]

e Procedure:

o Place the intact egg on the support platform of the instrument. The egg can be positioned
either horizontally or vertically, but the orientation should be consistent across all samples.
[18][19][20]

o Set the parameters of the instrument, including the probe speed (e.g., pre-test speed of
2.0 mm/s, test speed of 1.0 mm/s, and post-test speed of 4.0 mm/s).[18][19][20]

o Initiate the test. The probe will descend at a constant speed and apply a compressive
force to the eggshell until a fracture is detected.

o The instrument records the maximum force (in Newtons or kilograms-force) applied at the
point of fracture. This value represents the eggshell breaking strength.[17]

Egg Specific Gravity Measurement

This protocol details the flotation method for determining egg specific gravity, an indirect
measure of eggshell thickness.[21][22][23]

o Apparatus: A series of calibrated saline (NaCl) solutions of varying specific gravities (e.g.,
from 1.070 to 1.090 in 0.005 increments), a hydrometer for calibration, and baskets for
dipping the eggs.[21][22]

e Procedure:
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o Prepare and calibrate the saline solutions using a hydrometer to ensure accuracy. The
temperature of the solutions and the eggs should be similar.[23]

o Start by placing a basket of eggs in the solution with the lowest specific gravity.
o Eggs that float in this solution are recorded as having that specific gravity.
o Remove the eggs that sink and place them in the next solution of higher specific gravity.

o Repeat this process, moving the sinking eggs to progressively higher density solutions
until all eggs have floated.

o The specific gravity of an egg is recorded as the specific gravity of the solution in which it
first floats.[21][22]

Visualizing the Pathways and Processes

To better understand the mechanisms of action and experimental designs, the following
diagrams have been generated using Graphviz.

Click to download full resolution via product page

Caption: Calcium absorption, transport, and deposition pathway in laying hens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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